N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C14H8N4O4S2/c1-6-15-11-9(23-6)4-2-7-12(11)24-14(16-7)17-13(19)8-3-5-10(22-8)18(20)21/h2-5H,1H3,(H,16,17,19)
• InChI Key: MKIMCBNXNOZXFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)C4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C14H8N4O4S2
• Molecular Weight: 360.4 g/mol

Description

The chemical compound "N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)-5-nitrofuran-2-carboxamide" is part of a broader class of compounds that exhibit interesting chemical and physical properties due to their unique molecular structure. Such compounds are synthesized through multiple steps involving nitration, condensation, and cyclization reactions, and they are of interest in various fields of chemistry and pharmacology for their potential activities.

Synthesis Analysis

The synthesis of related compounds involves several key steps, starting with the nitration of specific aromatic substrates, followed by condensation with appropriate reagents such as furoyl chloride, and subsequent cyclization to form the thiazole and benzothiazole rings. For instance, El’chaninov et al. (2018) describe a synthesis pathway involving N-methylation, reduction, and condensation reactions leading to complex heterocyclic compounds (El’chaninov et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds in this class is characterized by the presence of thiazolo[5,4-e][1,3]benzothiazol rings fused with a 5-nitrofuran moiety. X-ray crystallography and NMR spectroscopy are essential tools for elucidating the exact molecular geometry and confirming the presence of these heterocyclic systems. For example, Argilagos et al. (1997) report on the structural elucidation of related compounds using X-ray crystallography (Argilagos et al., 1997).

Scientific Research Applications

Synthesis and Transformations

• Synthesis Techniques : Research has demonstrated methods for synthesizing related benzothiazole compounds. For example, a study outlined the synthesis of N-(1-methylindazol-6-yl)furan-2-carboxamide, which is structurally similar to the compound , indicating a potential pathway for its synthesis (El’chaninov et al., 2018).

• Chemical Transformations : Another study explored the transformation of furan-2-carboxamides, a class to which the compound belongs, to produce various derivatives, highlighting the compound's versatility in chemical reactions (El’chaninov & Aleksandrov, 2017).

Biological Activities

• Diuretic Activity : A study on N-{(substituted)1,3-benzothiazol-2-yl}-1,1'-biphenyl-4-carboxamides, which have a similar structural framework, showed promising diuretic activity in vivo (Yar & Ansari, 2009).

• Antitumor Agents : Research on benzothiazole derivatives, closely related to the compound , found certain derivatives to exhibit potent antitumor activity, suggesting potential applications in cancer therapy (Yoshida et al., 2005).

• Anticancer Evaluation : A derivative of N-[4-(1,3-benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide was synthesized and evaluated for its antibacterial, antifungal, and anticancer activities against breast cancer cells (Senthilkumar et al., 2021).